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Compound of Interest

Compound Name: Oxaprozin

Cat. No.: B1677843

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical protocols for the handling of Oxaprozin, a
non-steroidal anti-inflammatory drug (NSAID). Adherence to these guidelines is essential for
ensuring the safety of all personnel and the integrity of research activities. This information is
intended for researchers, scientists, and professionals in drug development.

Hazard Identification and Personal Protective
Equipment (PPE)

Oxaprozin is classified as a hazardous substance. It is harmful if swallowed, causes skin and
serious eye irritation, and is toxic to aquatic life with long-lasting effects. All personnel must
wear appropriate PPE when there is a risk of exposure.[1]

Table 1: Summary of Oxaprozin Hazards
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Hazard Statement Classification
H302: Harmful if swallowed Acute toxicity - oral 4
H315: Causes skin irritation Skin irritation 2
H319: Causes serious eye irritation Eye irritation 2A

H411: Toxic to aquatic life with long lasting ) )
Aquatic Chronic 2
effects

Minimum Required Personal Protective Equipment:

e Gloves: Wear two pairs of chemical-resistant gloves. The outer glove should be removed
and disposed of after each task or batch. Change gloves regularly, at least hourly, or
immediately if torn or contaminated.[2]

o Gown: A disposable, lint-free, low-permeability gown with a solid front, long sleeves, and
tight-fitting cuffs is required.[2]

o Eye and Face Protection: Use safety glasses with side shields. In situations with a potential
for splashing, a face shield is necessary to provide full protection.[3]

» Respiratory Protection: For routine handling in a well-ventilated area or a chemical fume
hood, respiratory protection may not be required. However, if dust is generated, a NIOSH-
approved N-95 or N-100 particulate respirator should be used. For large spills, a chemical
cartridge-type respirator is required.[3]
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Operational Plan for Handling Oxaprozin

1. Pre-Handling Procedures:

» Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment.

o Area Designation: Designate a specific area for handling Oxaprozin. This area should be
well-ventilated, ideally within a chemical fume hood.

o Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible and have been recently tested. Have a spill kit appropriate for chemical spills
readily available.

2. Handling Procedures:

e Avoid Dust Generation: Handle Oxaprozin in a manner that minimizes the generation of
dust. Use dry clean-up procedures such as a vacuum cleaner fitted with a HEPA filter for any
minor spills of dry solids.[1]

¢ Avoid Personal Contact: Avoid all personal contact, including inhalation and contact with skin
and eyes.[1]

o Storage: Store Oxaprozin in a tightly closed, light-resistant container at a controlled room
temperature between 20°C to 25°C (68°F to 77°F).[4][5]

3. Spill Management:
e Minor Spills:
o Immediately alert personnel in the area.

o Wearing appropriate PPE, clean up the spill using a damp cloth or a vacuum with a HEPA
filter to avoid dust generation.[1][6]

o Place all contaminated materials into a sealed, labeled container for disposal.

o Thoroughly decontaminate the spill area.[6]
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e Major Spills:
o Evacuate all non-essential personnel from the area.[6]
o Alert emergency responders and inform them of the location and nature of the hazard.[1]
o Only trained personnel should undertake clean-up operations.[6]

Disposal Plan

All waste containing Oxaprozin must be treated as hazardous waste.

o Waste Collection: Collect all Oxaprozin waste, including contaminated PPE and cleaning
materials, in a designated, clearly labeled, and sealed container.[6]

» Disposal Regulations: Dispose of all waste in accordance with local, state, and federal
regulations.[1][6] Do not dispose of Oxaprozin down the drain or in the regular trash.

o Container Management: Puncture empty containers to prevent reuse and dispose of them at
an authorized landfill.[1]

By strictly adhering to these procedures, you contribute to a safer laboratory environment and
ensure the responsible handling of hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 5. Oxaprozin: Uses, Side Effects, Interactions, Pictures, Warnings & Dosing - WebMD
[webmd.com]

e 6. cdn.pfizer.com [cdn.pfizer.com]

» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Oxaprozin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677843#personal-protective-equipment-for-
handling-oxaprozin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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